2,4-Difluorocinnamic acid
Overview
Description
2,4-Difluorocinnamic acid is a chemical compound that appears as a white to pale yellow powder . It is used in chemical synthesis .
Molecular Structure Analysis
The molecular formula of 2,4-Difluorocinnamic acid is C9H6F2O2 . Its molecular weight is 184.14 g/mol . The InChI string representation of its structure isInChI=1S/C9H6F2O2/c10-7-3-1-6 (8 (11)5-7)2-4-9 (12)13/h1-5H, (H,12,13)/b4-2+ . Physical And Chemical Properties Analysis
2,4-Difluorocinnamic acid is a solid at 20 degrees Celsius . It appears as a white to light yellow powder or crystal . Its melting point ranges from 216.0 to 219.0 degrees Celsius .Scientific Research Applications
Reactivity and Crystal Structures
- Photodimerization in Crystals : 2,4-Difluorocinnamic acid exhibits interesting photodimerization properties in crystal form. Galica et al. (2018) studied the reactivity of difluorocinnamic acids under various pressures, revealing that higher pressure environments can influence the reaction rates of these compounds (Galica, Bąkowicz, Konieczny, & Turowska-Tyrk, 2018).
Photochemical Behavior and Structural Analysis
- Photochemical Reactions in Crystal Form : Further research by Galica et al. (2016) on the [2 + 2] photodimerization of different difluorocinnamic acids revealed significant insights into the structural changes and reaction rates under various conditions, emphasizing the compound's potential in crystallography and materials science (Galica, Bąkowicz, Konieczny, & Turowska-Tyrk, 2016).
Applications in Mass Spectrometry
- Sensitivity in Mass Spectrometry : 2,4-Difluorocinnamic acid has been studied for its role in improving the sensitivity of mass spectrometry. Teuber et al. (2010) discussed how derivatives of 2,4-difluorocinnamic acid, like alpha-cyano-2,4-difluorocinnamic acid (Di-FCCA), significantly enhance lipid detection in mass spectrometric studies (Teuber, Schiller, Fuchs, Karas, & Jaskolla, 2010).
Comparative Studies on Related Compounds
- Comparative Analysis with Similar Compounds : Research also includes comparative analysis with similar compounds, like 4-chlorocinnamic acid, to understand the differences in photochemical behavior and structure. Galica et al. (2020) provided insights into how the structure of these compounds affects their photoreactivity, which is crucial for understanding their broader applications (Galica, Konieczny, & Turowska-Tyrk, 2020).
Chemical Synthesis and Optimization
- Optimization of Chemical Synthesis : The synthesis of related compounds, like 2,4-Difluoro benzoic acid, has been optimized using methodologies such as uniform design, demonstrating the importance of efficient synthesis techniques in producing these compounds for research purposes (Fang, 2004).
Safety And Hazards
properties
IUPAC Name |
(E)-3-(2,4-difluorophenyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQDXPFJQTKGTFP-DUXPYHPUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1F)F)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluorocinnamic acid | |
CAS RN |
94977-52-3, 774-73-2 |
Source
|
| Record name | 2,4-Difluorocinnamic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 774-73-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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